Capsimine
Capsimine
Capsimine is a natural product found in Solanum pseudocapsicum with data available.
Brand Name:
Vulcanchem
CAS No.:
123123-41-1
VCID:
VC20855196
InChI:
InChI=1S/C27H45NO2/c1-16-5-8-23(28-15-16)17(2)25-24(30)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h6,16-17,19-25,28-30H,5,7-15H2,1-4H3/t16-,17-,19+,20-,21+,22+,23-,24-,25?,26+,27+/m1/s1
SMILES:
CC1CCC(NC1)C(C)C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C)O
Molecular Formula:
C27H45NO2
Molecular Weight:
415.7 g/mol
Capsimine
CAS No.: 123123-41-1
Cat. No.: VC20855196
Molecular Formula: C27H45NO2
Molecular Weight: 415.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Capsimine is a natural product found in Solanum pseudocapsicum with data available. |
|---|---|
| CAS No. | 123123-41-1 |
| Molecular Formula | C27H45NO2 |
| Molecular Weight | 415.7 g/mol |
| IUPAC Name | (3S,8S,9S,10R,13S,14S,16R)-10,13-dimethyl-17-[(1S)-1-[(2R,5R)-5-methylpiperidin-2-yl]ethyl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,16-diol |
| Standard InChI | InChI=1S/C27H45NO2/c1-16-5-8-23(28-15-16)17(2)25-24(30)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h6,16-17,19-25,28-30H,5,7-15H2,1-4H3/t16-,17-,19+,20-,21+,22+,23-,24-,25?,26+,27+/m1/s1 |
| Standard InChI Key | IRRHFODGOMSPEE-MXDZRWKNSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@H](NC1)[C@@H](C)C2[C@@H](C[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC=C5[C@@]4(CC[C@@H](C5)O)C)C)O |
| SMILES | CC1CCC(NC1)C(C)C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C)O |
| Canonical SMILES | CC1CCC(NC1)C(C)C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator